Cas no 951233-61-7 (B-5-(Aminosulfonyl)-3-pyridinyl-boronic Acid)

• Product Name: B-5-(Aminosulfonyl)-3-pyridinyl-boronic Acid
• CAS No: 951233-61-7
• MF: C₅H₇BN₂O₄S
• MW: 201.996079683304
• MDL: MFCD12964573
• CID: 1031392
• PubChem ID: 57415702
• Update Time: 2025-10-31

B-5-(Aminosulfonyl)-3-pyridinyl-boronic Acid Chemical and Physical Properties

Names and Identifiers

• B-[5-(aminosulfonyl)-3-pyridinyl]-Boronic acid
• (5-sulfamoylpyridin-3-yl)boronic acid
• 5-sulfamoylpyridin-3-ylboronic acid
• B-[5-(aminosulfonyl)-3-pyridinyl]Boronic acid
• DTXSID20725465
• (5-Sulfamoylpyridin-3-yl)boronicacid
• AKOS016845292
• s11108
• BNB23361
• SB77600
• CS-0343303
• 3-Sulfamoyl-pyridine-5-boronic acid
• 951233-61-7
• PEQGNKIHPKDYFA-UHFFFAOYSA-N
• A902837
• J-517946
• SCHEMBL3559489
• FT-0729544
• DA-35210
• B-5-(Aminosulfonyl)-3-pyridinyl-boronic Acid

• MDL： MFCD12964573
• Inchi： 1S/C5H7BN2O4S/c7-13(11,12)5-1-4(6(9)10)2-8-3-5/h1-3,9-10H,(H2,7,11,12)
• InChI Key： PEQGNKIHPKDYFA-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(B(O)O)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 202.0219580g/mol
• Monoisotopic Mass: 202.0219580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on B-5-(Aminosulfonyl)-3-pyridinyl-boronic Acid

Introduction to B-5-(Aminosulfonyl)-3-pyridinyl-boronic Acid (CAS No. 951233-61-7)

B-5-(Aminosulfonyl)-3-pyridinyl-boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. With the CAS number 951233-61-7, this compound represents a critical intermediate in the synthesis of various bioactive molecules, particularly those involving boron-containing heterocycles. The unique structural features of this compound, including its aminosulfonyl and pyridinyl substituents, make it a versatile building block for designing novel therapeutic agents and functional materials.

The aminosulfonyl group (–SO₂NH₂) introduces both a polar and a nucleophilic moiety, enhancing the reactivity of the boronic acid moiety (–B(OH)₂). This dual functionality is particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. The pyridinyl ring, on the other hand, provides additional opportunities for further derivatization and interaction with biological targets. This combination of structural elements makes B-5-(Aminosulfonyl)-3-pyridinyl-boronic acid a promising candidate for drug discovery and material science applications.

In recent years, boron-containing compounds have emerged as a crucial class of therapeutic agents due to their unique biochemical properties. For instance, boron neutron capture therapy (BNCT) leverages the high sensitivity of boron to neutron irradiation for targeted cancer treatment. Compounds like B-5-(Aminosulfonyl)-3-pyridinyl-boronic acid serve as key precursors in the development of new BNCT agents. Additionally, boronic acids are widely used in protease inhibition, particularly in the design of non-peptide inhibitors that mimic the transition-state geometry of substrates.

Recent advancements in synthetic methodologies have further expanded the utility of B-5-(Aminosulfonyl)-3-pyridinyl-boronic acid. For example, transition-metal-catalyzed C–H activation has enabled direct functionalization of pyridine derivatives, streamlining the synthesis of complex boronate esters. These techniques have opened new avenues for accessing structurally diverse analogues with enhanced pharmacological properties. Moreover, computational studies have highlighted the potential of this compound in modulating enzyme activity by acting as a competitive inhibitor or by stabilizing enzyme-substrate complexes.

The pyridinyl moiety in B-5-(Aminosulfonyl)-3-pyridinyl-boronic acid also lends itself to applications in materials science. Pyridine-based ligands are frequently employed in coordination chemistry to design metal-organic frameworks (MOFs) and catalysts. The presence of both electron-withdrawing and donating groups in this compound allows for fine-tuning of electronic properties, making it suitable for applications in optoelectronics and catalysis. Recent research has demonstrated its use in designing luminescent materials and electrocatalysts for energy storage devices.

In conclusion, B-5-(Aminosulfonyl)-3-pyridinyl-boronic acid (CAS No. 951233-61-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material design. As synthetic chemistry continues to evolve, compounds like this will play an increasingly important role in addressing global challenges in medicine and technology.